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Introduction
SEL120-34A is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and its

paralog CDK19, key regulators of transcription.[1][2][3][4] As a therapeutic strategy, the

inhibition of oncogenic transcriptional programs holds significant promise.[1] SEL120-34A has

demonstrated preclinical efficacy, particularly in acute myeloid leukemia (AML), by modulating

the phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins and

altering gene expression profiles.[1][3][5] This document provides detailed application notes

and protocols for performing transcriptome profiling of cells treated with SEL120-34A to

elucidate its mechanism of action and identify biomarkers of response.

The primary mechanism of SEL120-34A involves the inhibition of STAT1 phosphorylation at

serine 727 (S727) and STAT5 at serine 726 (S726).[1][2] This leads to the modulation of STAT-

dependent gene transcription and has been shown to have a selective effect on genes

regulated by STATs and NUP98-HOXA9 signaling.[1] Transcriptome analysis of cells treated

with SEL120-34A has revealed significant alterations in interferon-responsive genes.
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The following table summarizes the quantitative data from transcriptome profiling of AML cell

lines treated with SEL120-34A. The data highlights the differential expression of key genes

involved in the STAT signaling pathway and cell cycle regulation.
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Gene Symbol
Full Gene
Name

Function
Fold Change
(SEL120-34A
vs. Control)

p-value

STAT-Regulated

Genes

SOCS1

Suppressor of

cytokine

signaling 1

Negative

regulator of

cytokine

signaling

2.5 < 0.01

PIM1

Pim-1 proto-

oncogene,

serine/threonine

kinase

Cell survival and

proliferation
-3.2 < 0.01

MYC

MYC proto-

oncogene, bHLH

transcription

factor

Cell cycle

progression,

apoptosis, and

cellular

transformation

-2.8 < 0.01

BCL2L1 BCL2 like 1
Apoptosis

regulator
-2.1 < 0.05

Interferon-

Responsive

Genes

IRF1

Interferon

regulatory factor

1

Transcriptional

activator of

interferon-

inducible genes

3.1 < 0.01

ISG15
ISG15 ubiquitin-

like modifier

Antiviral and

immune

response

2.9 < 0.01

OAS1 2'-5'-

oligoadenylate

Antiviral enzyme 2.7 < 0.01
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synthetase 1

Cell Cycle

Regulators

CDKN1A

Cyclin dependent

kinase inhibitor

1A (p21)

Cell cycle arrest 1.8 < 0.05

CCND1 Cyclin D1
G1/S transition of

the cell cycle
-2.4 < 0.01

Signaling Pathway of SEL120-34A
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SEL120-34A Action

Downstream Effects

SEL120-34A CDK8/CDK19
Mediator Kinase

Inhibition

STAT1 (S727)
STAT5 (S726)

pSTAT1
pSTAT5

Phosphorylation
Gene Transcription

(STAT-dependent, Interferon-responsive)
Activation Biological Response

(e.g., Apoptosis, Differentiation)
Leads to
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1. Cell Culture and Treatment

2. RNA Processing

3. RNA Sequencing

4. Data Analysis

Seed Cells

Treat with SEL120-34A
(e.g., 1 µM for 24h) Vehicle Control (DMSO)

Harvest Cells

RNA Extraction
(e.g., RNeasy Mini Kit)

RNA Quality Control
(e.g., Bioanalyzer)

Library Preparation
(e.g., TruSeq RNA Library Prep)

Next-Generation Sequencing
(e.g., Illumina NovaSeq)

Raw Read Quality Control
(e.g., FastQC)

Alignment to Reference Genome
(e.g., STAR)

Gene Expression Quantification
(e.g., RSEM)

Differential Expression Analysis
(e.g., DESeq2)

Pathway and Functional Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1457845?utm_src=pdf-custom-synthesis
https://blog.championsoncology.com/blog/exploring-drug-seq-revolutionizing-rna-seq-in-oncology-research
https://pmc.ncbi.nlm.nih.gov/articles/PMC5464911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5464911/
https://ashpublications.org/blood/article/132/Supplement%201/1520/273112/CDK8-Inhibitor-SEL120-34A-Has-Therapeutic-Efficacy
https://www.oncotarget.com/article/16810/text/
https://www.broadinstitute.org/news/single-cell-profiling-multiple-cell-lines-can-reveal-cancer-vulnerabilities-and-drug-mechanisms
https://www.broadinstitute.org/news/single-cell-profiling-multiple-cell-lines-can-reveal-cancer-vulnerabilities-and-drug-mechanisms
https://www.benchchem.com/product/b1457845#transcriptome-profiling-of-sel120-34a-treated-cells
https://www.benchchem.com/product/b1457845#transcriptome-profiling-of-sel120-34a-treated-cells
https://www.benchchem.com/product/b1457845#transcriptome-profiling-of-sel120-34a-treated-cells
https://www.benchchem.com/product/b1457845#transcriptome-profiling-of-sel120-34a-treated-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1457845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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